Cas no 893723-99-4 (3-4-(4-fluorophenoxy)phenylprop-2-enoic acid)

• Product Name: 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid
• CAS No: 893723-99-4
• MF: C₁₅H₁₁FO₃
• MW: 258.244447946548
• MDL: MFCD06496538
• CID: 4664169
• PubChem ID: 6199798
• Update Time: 2025-07-21

3-4-(4-fluorophenoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• JR-8532, (E)-3-(4-(4-Fluorophenoxy)phenyl)acrylic acid, 97%
• 2-Propenoic acid, 3-[4-(4-fluorophenoxy)phenyl]-
• (2E)-3-[4-(4-fluorophenoxy)phenyl]prop-2-enoic acid
• 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid

• MDL： MFCD06496538
• Inchi： 1S/C15H11FO3/c16-12-4-8-14(9-5-12)19-13-6-1-11(2-7-13)3-10-15(17)18/h1-10H,(H,17,18)
• InChI Key： WESGDCQCHIRDMG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(OC2=CC=C(F)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid

Recent Advances in the Study of 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid (CAS: 893723-99-4)

The compound 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid (CAS: 893723-99-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The information presented herein is derived from peer-reviewed publications, patent filings, and conference proceedings from the past two years.

Recent studies have elucidated the synthetic pathways for 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid, highlighting its structural versatility and potential for derivatization. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the purity and identity of the compound. The compound's unique chemical structure, featuring a fluorophenoxy group and a propenoic acid moiety, has been identified as a key factor in its biological activity.

In vitro and in vivo studies have demonstrated that 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid exhibits promising anti-inflammatory and anti-proliferative properties. Mechanistic investigations suggest that the compound modulates key signaling pathways, including NF-κB and MAPK, which are implicated in various disease states. These findings have spurred interest in its potential application for treating chronic inflammatory conditions and certain types of cancer.

Pharmacokinetic studies have further explored the compound's bioavailability, metabolism, and excretion profiles. Preliminary data indicate favorable absorption and distribution characteristics, although further optimization may be required to enhance its therapeutic index. Researchers are also investigating the compound's potential as a lead structure for the development of novel drug candidates with improved efficacy and reduced side effects.

In conclusion, 3-4-(4-fluorophenoxy)phenylprop-2-enoic acid represents a promising scaffold for drug discovery, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on structure-activity relationship (SAR) analyses, formulation development, and preclinical testing to advance this compound toward clinical trials. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like 893723-99-4 to address unmet medical needs.